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Compound Name: Glyphosate-d2-1

Cat. No.: B12395753 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical data are paramount. In the quantitative analysis of glyphosate, the use of

isotopically labeled internal standards, such as Glyphosate-d2-1, is a critical component for

achieving high-quality results, particularly within the framework of proficiency testing (PT).

Proficiency testing schemes, offered by organizations like Fapas and TestQual, are essential

for laboratories to evaluate their performance against their peers and ensure the validity of their

analytical methods. This guide provides a comparative overview of the expected recovery of

Glyphosate-d2-1 in PT samples, supported by experimental data from various validated

methods.

The primary role of Glyphosate-d2-1 as an internal standard is to compensate for variations in

sample preparation, extraction efficiency, and instrumental analysis.[1][2] Ideally, the recovery

of the internal standard should mirror that of the native analyte, glyphosate, thus correcting for

any losses or matrix effects encountered during the analytical process.

Comparative Recovery Data
While specific recovery data from proficiency testing schemes are often confidential to the

participants, extensive data from method validation studies in various matrices provide a strong

indication of the expected performance of Glyphosate-d2-1. The following table summarizes

typical recovery ranges for glyphosate, which are indicative of the expected recovery for a well-

behaving internal standard like Glyphosate-d2-1.
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Sample Matrix Analytical Method
Typical Recovery
Range (%)

Reference

Food (General)
LC-MS/MS with

derivatization
91 - 114 [3]

Urine LC-MS/MS with SPE 79.1 - 84.4 [4]

Water

Isotope dilution and

online SPE LC-

MS/MS

99 - 114 [5]

Honey
LC-MS/MS (direct

injection)
87 - 111 [6]

Food of Plant Origin
LC-MS/MS (QuPPe

method)
64 - 97 [7]

Cereal Group
LC-MS/MS with

derivatization
91 - 114 [3]

It is important to note that factors such as the complexity of the matrix, the specific extraction

and clean-up procedures employed, and the presence of interfering substances can influence

the recovery of both glyphosate and its internal standard.[1][8] For instance, the presence of

metal cations in certain food matrices can lead to reduced recovery rates, a phenomenon that

can be mitigated by the addition of chelating agents like EDTA.[1]

Experimental Workflow for Recovery Assessment
The following diagram illustrates a typical experimental workflow for the analysis of glyphosate

in a proficiency testing sample, incorporating the use of Glyphosate-d2-1 as an internal

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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